Cas no 1121-03-5 (2,4-Butanesultone)

2,4-Butanesultone structure
2,4-Butanesultone structure
Product Name:2,4-Butanesultone
CAS No:1121-03-5
MF:C4H8O3S
MW:136.169520378113
CID:40798
PubChem ID:135727202
Update Time:2025-04-18

2,4-Butanesultone Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1,2-oxathiolane 2,2-dioxide
    • 2,4-Butanesultone
    • 4-Hydroxy-2-butanesulfonic acid gamma-sultone
    • 1-Methyl-1,3-propanesultone
    • 4-Hydroxy-2-butanesulfonic acid γ-sultone
    • 3-methyloxathiolane 2,2-dioxide
    • 1,2-Oxathiolane, 3-methyl-, 2,2-dioxide
    • 2,4-butane sultone
    • 3-Methyl-1,2-oxathiolane2,2-dioxide
    • 2,4-Butansulton
    • VWEYDBUEGDKEHC-UHFFFAOYSA-N
    • 3-methyl-1,2-oxathiolan-2,2-dioxid
    • 1,2-Oxathiolane, methyl-, 2,2-dio
    • DTXSID00883653
    • 3-METHYL-1,2??-OXATHIOLANE-2,2-DIONE
    • 1-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBONYLCHLORIDE
    • 2-Butanesulfonic acid, 4-hydroxy-, gamma-sultone
    • EINECS 214-325-2
    • BRN 0110592
    • D76949
    • 1121-03-5
    • NS00044494
    • B3882
    • FT-0652311
    • A802486
    • SCHEMBL353546
    • CS-0109864
    • MFCD01941639
    • AKOS006279365
    • DTXCID001023160
    • 2-Butanesulfonic acid, 4-hydroxy-, gamma-sultone (7CI)
    • 3-Methyl-1,2?6-oxathiolane-2,2-dione; 3-Methyloxathiolane 2,2-dioxide;
    • DB-392012
    • 4-19-00-00041 (Beilstein Handbook Reference)
    • FB173107
    • AS-85233
    • 214-325-2
    • 3-Methyl-1,2-oxathiolane 2,2-dioxide; 2,4-Butanesultone
    • MDL： MFCD01941639
    • Inchi： 1S/C4H8O3S/c1-4-2-3-7-8(4,5)6/h4H,2-3H2,1H3
    • InChI Key： VWEYDBUEGDKEHC-UHFFFAOYSA-N
    • SMILES： S1(C(C)CCO1)(=O)=O
    • BRN： 0110592

Computed Properties

  • Exact Mass: 136.01900
  • Monoisotopic Mass: 136.019415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.28
  • Boiling Point: 150°C/12mmHg(lit.)
  • Flash Point: 93°C(lit.)
  • Refractive Index: 1.4540-1.4570
  • PSA: 51.75000
  • LogP: 1.20580
  • Solubility: Not determined

2,4-Butanesultone Security Information

  • Prompt：warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P403+P235-P501
  • Hazardous Material transportation number：UN 2810
  • RTECS：RP5480000
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Storage Condition：0-10°C
  • Packing Group：III
  • Safety Term：6.1(b)
  • Packing Group：III
  • Hazard Level：6.1(b)

2,4-Butanesultone Customs Data

  • HS CODE：2934991000
  • Customs Data：

    China Customs Code:

    2934991000

    Overview:

    2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Butanesultone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B701405-1g
2,4-Butanesultone
 1121-03-5
1g
 $ 86.00 2023-09-08
TRC
B701405-5g
2,4-Butanesultone
 1121-03-5
5g
 $ 193.00 2023-09-08
TRC
B701405-50mg
2,4-Butanesultone
 1121-03-5
50mg
 45.00 2021-08-16
TRC
B701405-100mg
2,4-Butanesultone
 1121-03-5
100mg
 60.00 2021-08-16
TRC
B701405-500mg
2,4-Butanesultone
 1121-03-5
500mg
 $ 64.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
RH249-5g
2,4-Butanesultone
 1121-03-5 98.0%(GC)
5g
 645CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
RH249-1g
2,4-Butanesultone
 1121-03-5 98.0%(GC)
1g
 184CNY 2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B88090-5g
2,4-Butanesultone
 1121-03-5 97%
5g
 ¥628.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B88090-25g
2,4-Butanesultone
 1121-03-5 98%
25g
 ￥1825.0 2022-10-09
Chemenu
CM362149-5g
3-methyloxathiolane 2,2-dioxide
 1121-03-5 95%+
5g
 $276 2022-06-14

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